Cas no 2137840-19-6 (3-Azetidineacetic acid, 3-(4-bromophenyl)-1-[(9H-fluoren-9-ylmethoxy)carbonyl]-)

• Product Name: 3-Azetidineacetic acid, 3-(4-bromophenyl)-1-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• CAS No: 2137840-19-6
• MF: C₂₆H₂₂BrNO₄
• MW: 492.361186504364
• CID: 5259787
• Update Time: 2025-05-22

3-Azetidineacetic acid, 3-(4-bromophenyl)-1-[(9H-fluoren-9-ylmethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidineacetic acid, 3-(4-bromophenyl)-1-[(9H-fluoren-9-ylmethoxy)carbonyl]-

• Inchi： 1S/C26H22BrNO4/c27-18-11-9-17(10-12-18)26(13-24(29)30)15-28(16-26)25(31)32-14-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23H,13-16H2,(H,29,30)
• InChI Key： GMGDNDFOISSTLP-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CC(C2=CC=C(Br)C=C2)(CC(O)=O)C1

Additional information on 3-Azetidineacetic acid, 3-(4-bromophenyl)-1-[(9H-fluoren-9-ylmethoxy)carbonyl]-

3-Azetidineacetic Acid, 3-(4-Bromophenyl)-1-[(9H-Fluoren-9-Ylmethoxy)Carbonyl]

The compound with CAS No 2137840-19-6, known as 3-Azetidineacetic Acid, 3-(4-Bromophenyl)-1-[(9H-Fluoren-9-Ylmethoxy)Carbonyl], is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound is notable for its complex structure, which includes an azetidine ring, a bromophenyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The azetidine moiety contributes to the molecule's rigidity and potential bioactivity, while the Fmoc group plays a critical role in peptide synthesis as a temporary protecting group for amino acids.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have explored its role in the synthesis of bioactive peptides and its potential as a building block for constructing complex molecular architectures. The 4-bromophenyl substituent adds electronic diversity to the molecule, enhancing its reactivity and making it suitable for various chemical transformations. This has led to its use in the design of inhibitors for key enzymes involved in disease pathways, such as kinases and proteases.

The synthesis of 3-Azetidineacetic Acid, 3-(4-Bromophenyl)-1-[(9H-Fluoren-9-Ylmethoxy)Carbonyl] involves a multi-step process that combines principles from organic synthesis and peptide chemistry. The incorporation of the Fmoc group ensures that the compound can be easily incorporated into peptide sequences while maintaining stability during reaction conditions. This has made it a valuable tool in solid-phase peptide synthesis (SPPS), where precise control over amino acid coupling is essential.

In terms of applications, this compound has found utility in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Its unique structure allows for the creation of molecules with high specificity and affinity for their biological targets. Recent advancements in medicinal chemistry have further expanded its role in designing small-molecule inhibitors that modulate protein-protein interactions (PPIs), a challenging area in drug development.

The integration of 3-Azetidineacetic Acid into modern drug discovery pipelines underscores its versatility and importance in contemporary chemical research. Its ability to serve as both a building block and a protective reagent makes it an indispensable component in the chemist's toolkit. As research continues to uncover new applications for this compound, it is expected to play an even greater role in advancing therapeutic interventions across diverse disease states.